Cas no 55870-01-4 ((3beta,28S)-24,28-epoxystigmast-5-en-3-ol)

55870-01-4 structure
Product name:(3beta,28S)-24,28-epoxystigmast-5-en-3-ol
(3beta,28S)-24,28-epoxystigmast-5-en-3-ol Chemical and Physical Properties
Names and Identifiers
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- (3beta,28S)-24,28-epoxystigmast-5-en-3-ol
- (3beta,24S,28S)-fucosterol epoxide
- (3beta,24S,24'S)-fucosterol epoxide
- 55870-01-4
- LMST01040168
- Stigmast-5-en-3-ol, 24,28-epoxy-, (3beta,28S)-
- 24,28-Epoxystigmast-5-en-3beta-ol
- CHEBI:173028
- Fucosterol-24,28-oxide
- 24S,28S-epoxystigmast-5-en-3beta-ol
- 24,28-Epoxy-24-ethylcholesterol
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-4-[(2S,3S)-3-methyl-2-propan-2-yloxiran-2-yl]butan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
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- Inchi: InChI=1S/C29H48O2/c1-18(2)29(20(4)31-29)16-11-19(3)24-9-10-25-23-8-7-21-17-22(30)12-14-27(21,5)26(23)13-15-28(24,25)6/h7,18-20,22-26,30H,8-17H2,1-6H3/t19-,20+,22+,23+,24-,25+,26+,27+,28-,29+/m1/s1
- InChI Key: XUBCLKHKJZCPFZ-WGLRHWGRSA-N
- SMILES: CC1C(O1)(CCC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)C(C)C
Computed Properties
- Exact Mass: 428.36564
- Monoisotopic Mass: 428.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.76
(3beta,28S)-24,28-epoxystigmast-5-en-3-ol Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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